Cas no 1042628-02-3 (4-amino-4-(2,4-dimethoxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid
• CAS No: 1042628-02-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6030679
• PubChem ID: 43209174
• Update Time: 2025-06-08

4-amino-4-(2,4-dimethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid
• MFCD11168426
• AKOS009208539
• 1042628-02-3
• EN300-1844062

• Inchi： 1S/C12H17NO4/c1-16-8-3-4-9(11(7-8)17-2)10(13)5-6-12(14)15/h3-4,7,10H,5-6,13H2,1-2H3,(H,14,15)
• InChI Key： RQKXVGVYCOGGHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CCC(=O)O)N)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid

Comprehensive Overview of 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid (CAS No. 1042628-02-3): Properties, Applications, and Research Insights

4-amino-4-(2,4-dimethoxyphenyl)butanoic acid (CAS No. 1042628-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino acid backbone and dimethoxyphenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting neurological disorders and metabolic pathways. Researchers are increasingly exploring its potential due to its modulatory effects on enzyme activity and receptor binding.

The growing interest in 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid aligns with current trends in precision medicine and small-molecule therapeutics. A frequent query among scientists is: "How does the dimethoxy substitution influence the compound's bioavailability?" Studies suggest that the 2,4-dimethoxyphenyl group enhances lipophilicity, thereby improving membrane permeability—a key factor in central nervous system (CNS) drug development. This property is particularly relevant for compounds targeting neurodegenerative diseases, a hot topic in 2024 due to rising global health concerns.

From a synthetic chemistry perspective, CAS No. 1042628-02-3 is often utilized in peptide mimetics design. Its butanoic acid segment allows for versatile conjugation with other pharmacophores, making it a scaffold molecule in combinatorial chemistry. Recent publications highlight its role in developing G-protein-coupled receptor (GPCR) modulators, addressing frequent search terms like "GPCR-targeted drug discovery 2024". The compound's amino functionality further enables structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry optimization.

Analytical characterization of 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for preclinical research. Notably, its UV absorption profile at 280 nm—attributed to the aromatic dimethoxy system—facilitates detection in biological matrices, answering common questions about "tracking small molecules in vivo".

In the context of green chemistry advancements, synthetic routes to CAS No. 1042628-02-3 have evolved to minimize hazardous byproducts. Contemporary protocols emphasize catalytic asymmetric synthesis, reducing the need for chiral resolution—a process frequently searched as "enantioselective amino acid synthesis 2024". The compound's crystalline form also exhibits favorable solubility in polar aprotic solvents, a property leveraged in high-throughput screening (HTS) platforms.

Emerging applications of 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid extend to prodrug development, where its carboxyl group serves as an esterification site for controlled-release formulations. This aligns with industry demands for sustained-action pharmaceuticals, a trending topic in drug delivery systems. Furthermore, computational studies predict its potential as a histone deacetylase (HDAC) inhibitor precursor, connecting to popular searches about "epigenetic therapeutics".

Quality control standards for 1042628-02-3 adhere to ICH guidelines, with strict limits on genotoxic impurities—a major focus area in regulatory discussions. The compound's thermal stability (decomposition point >200°C) ensures compatibility with lyophilization processes, addressing practical formulation challenges often queried by pharmaceutical engineers.

In summary, 4-amino-4-(2,4-dimethoxyphenyl)butanoic acid represents a multifaceted tool in contemporary research, bridging chemical biology and therapeutic innovation. Its continued study promises to unlock novel mechanisms in signal transduction inhibition and metabolite engineering, positioning it at the forefront of next-generation drug development.